Cas no 195812-68-1 (Isopropyl 3-acetylpyridine-2-carboxylate)
195812-68-1 structure
Product Name:Isopropyl 3-acetylpyridine-2-carboxylate
CAS No:195812-68-1
MF:C11H13NO3
MW:207.225823163986
MDL:MFCD01314548
CID:92285
PubChem ID:3757842
Update Time:2025-04-18
Isopropyl 3-acetylpyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Isopropyl 3-acetylpyridine-2-carboxylate
- 3-Acetylpyridine-2-carboxylic acid isopropyl ester~Isopropyl 3-acetylpicolinate
- propan-2-yl 3-acetylpyridine-2-carboxylate
- 2-propyl 3-acetylpyridine-2-carboxylate
- 3-acetyl-pyridine-2-carboxylic acid isopropyl ester
- methylethyl 3-acetylpyridine-2-carboxylate
- isopropyl 3-acetylpicolinate
- Isopropyl 3-acetyl-2-pyridinecarboxylate
- 3-acetylpyridine-2-carboxylic acid isopropyl ester
- LABOTEST-BB LT00454682
- CS-0318345
- A813825
- 2-Pyridinecarboxylicacid,3-acetyl-,1-methylethyl ester
- 195812-68-1
- DTXSID30396009
- MFCD01314548
- TS-00386
- FT-0627471
- AKOS015909001
- Isopropyl 3-acetyl-2-pyridinecarboxylate, AldrichCPR
- DB-044923
- DTXCID90346868
-
- MDL： MFCD01314548
- Inchi： 1S/C11H13NO3/c1-7(2)15-11(14)10-9(8(3)13)5-4-6-12-10/h4-7H,1-3H3
- InChI Key： KTGMAKWQZOTIDD-UHFFFAOYSA-N
- SMILES： O(C(C1C(C(C)=O)=CC=CN=1)=O)C(C)C
- BRN： 7760203
Computed Properties
- Exact Mass: 207.09000
- Monoisotopic Mass: 207.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.3A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.5
Experimental Properties
- Color/Form: White or light brown crystalline powder
- Density: 1.117
- Melting Point: 35°C
- Boiling Point: 140-142°C 1mm
- Flash Point: 140-142°C/1mm
- Refractive Index: 1.508
- PSA: 56.26000
- LogP: 1.84940
- Solubility: Insoluble in water
Isopropyl 3-acetylpyridine-2-carboxylate Security Information
- Hazard Category Code： 41
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- Safety Term：S22;S24/25
Isopropyl 3-acetylpyridine-2-carboxylate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isopropyl 3-acetylpyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029207646-5g |
Isopropyl 3-acetylpicolinate |
195812-68-1 | 95% | 5g |
$1254.24 | 2023-09-02 | |
| Alichem | A029207646-10g |
Isopropyl 3-acetylpicolinate |
195812-68-1 | 95% | 10g |
$1672.32 | 2023-09-02 | |
| Alichem | A029207646-25g |
Isopropyl 3-acetylpicolinate |
195812-68-1 | 95% | 25g |
$2840.80 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-BV824-1g |
Isopropyl 3-acetylpyridine-2-carboxylate |
195812-68-1 | 97% | 1g |
￥372.0 | 2022-02-28 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L13583-5g |
Isopropyl 3-acetylpyridine-2-carboxylate, 97% |
195812-68-1 | 97% | 5g |
￥1750.00 | 2023-02-21 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L13583-25g |
Isopropyl 3-acetylpyridine-2-carboxylate, 97% |
195812-68-1 | 97% | 25g |
￥6834.00 | 2023-02-21 | |
| Matrix Scientific | 083405-1g |
Isopropyl 3-acetylpyridine-2-carboxylate, 95% |
195812-68-1 | 95% | 1g |
$47.00 | 2023-09-08 | |
| Matrix Scientific | 083405-10g |
Isopropyl 3-acetylpyridine-2-carboxylate, 95% |
195812-68-1 | 95% | 10g |
$210.00 | 2023-09-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-269272-5g |
Isopropyl 3-acetylpyridine-2-carboxylate, |
195812-68-1 | 5g |
￥933.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-269272-5 g |
Isopropyl 3-acetylpyridine-2-carboxylate, |
195812-68-1 | 5g |
￥933.00 | 2023-07-11 |
Isopropyl 3-acetylpyridine-2-carboxylate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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